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For researchers and drug development professionals investigating the c-Met inhibitor JNJ-
38877605 (alternatively referred to as INJ525), this technical support center provides essential
information regarding its off-target effects, particularly the species-specific renal toxicity that led
to the discontinuation of its clinical development.[1][2][3][4] This guide offers troubleshooting
advice and frequently asked questions to aid in understanding and navigating these challenges
in your research.

Frequently Asked Questions (FAQSs)

Q1: What is the primary on-target mechanism of action for JNJ-388776057?

JNJ-38877605 is a potent and highly selective ATP-competitive inhibitor of the c-Met receptor
tyrosine kinase, with an IC50 of 4 nM.[5][6] It has demonstrated over 600-fold selectivity for c-
Met compared to a panel of more than 200 other tyrosine and serine-threonine kinases.[5][6]
Its on-target activity involves the inhibition of HGF-stimulated and constitutively activated c-Met
phosphorylation, which plays a crucial role in cancer cell survival, invasiveness, and tumor
angiogenesis.[5][7]

Q2: What is the critical off-target effect of INJ-38877605 observed in clinical trials?
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The primary off-target effect and reason for the termination of clinical development is renal
toxicity.[1][2][3][4] This toxicity was observed in virtually all patients, even at sub-therapeutic
doses, and was not predicted by preclinical studies in rats and dogs.[1][2][3][4]

Q3: Why was this renal toxicity not detected in initial preclinical animal models?

The renal toxicity is due to the formation of species-specific insoluble metabolites.[1][2][3][4]
The metabolic pathways leading to these toxic metabolites are active in humans and rabbits
but are not significantly present in rats and dogs, the common preclinical toxicology models.[1]

[21[3][4]
Q4: What is the biochemical mechanism behind this species-specific toxicity?

The toxicity is caused by the metabolism of JNJ-38877605 by the enzyme aldehyde oxidase.[1]
[2][3] This enzymatic activity leads to the formation of insoluble metabolites (M1/3 and M5/6)
that crystallize in the renal tubules, causing degenerative and inflammatory changes in the
kidneys.[1][2][3][4]

Troubleshooting Guide

Issue: Observing unexpected renal toxicity in an animal model during in vivo studies with JNJ-
38877605.

Troubleshooting Steps:

 Verify the Animal Model: Confirm the species of your animal model. Renal toxicity has been
specifically documented in rabbits and humans due to the presence of aldehyde oxidase
activity.[1][2][3] If you are using rabbits, this toxicity is an expected outcome. If using other
species, consider the possibility of inter-individual variations in drug metabolism.

o Metabolite Analysis: Conduct pharmacokinetic and metabolite profiling studies on plasma
and urine samples from the affected animals. The presence of insoluble metabolites,
specifically M1/3 and M5/6, would confirm a similar metabolic pathway to that observed in
humans and rabbits.[1][2][3]

» Histopathological Examination: Perform a thorough histopathological evaluation of the
kidneys from the affected animals. Look for the characteristic signs of crystal formation within
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the renal tubules, accompanied by degenerative and inflammatory changes.[1][2][3][4]
Issue: In vitro results show high selectivity, but in vivo studies are confounded by toxicity.
Troubleshooting Steps:

Consider Species-Specific Metabolism: Recognize that in vitro kinase selectivity assays do
not account for in vivo metabolism. The high selectivity of JINJ-38877605 for c-Met is well-
documented, but this does not predict the formation of toxic metabolites in specific species.

[1IE31[5]

In Vitro Metabolism Studies: To proactively assess this, you can perform in vitro metabolism
studies using liver subcellular fractions (S9 or microsomes) or hepatocytes from different
species (rat, dog, rabbit, human).[4] This can help identify the potential for the formation of
the problematic metabolites before moving to in vivo studies.

Aldehyde Oxidase Inhibition Assay: To confirm the role of aldehyde oxidase in the
metabolism of JNJ-38877605 in your system, you can use a known aldehyde oxidase
inhibitor, such as quercetin, in your in vitro metabolism assays.[1] A reduction in the
formation of the specific metabolites in the presence of the inhibitor would point to the
involvement of this enzyme.[1]

Experimental Protocols

Protocol 1: In Vivo Renal Toxicity Assessment in a Rabbit Model

Animal Model: Use adult New Zealand White rabbits.

Drug Administration: Administer JNJ-38877605 orally at various dose levels.

Monitoring: Regularly monitor the animals for clinical signs of toxicity. Collect blood samples
at predetermined time points to measure serum creatinine and blood urea nitrogen (BUN)
levels.

Urine Analysis: Collect urine to monitor for crystalluria and other signs of renal damage.

Pharmacokinetics: Analyze plasma samples to determine the pharmacokinetic profile of JINJ-
38877605 and its metabolites.
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» Histopathology: At the end of the study, euthanize the animals and perform a complete
necropsy with a focus on the kidneys. Tissues should be fixed, sectioned, and stained for
microscopic examination to identify crystal deposits, tubular damage, and inflammation.[1][2]

[3][4]

Protocol 2: In Vitro Metabolite Identification

System: Utilize liver S9 fractions or hepatocytes from rats, dogs, rabbits, and humans.

 Incubation: Incubate JNJ-38877605 with the liver preparations in the presence of appropriate
cofactors (e.g., NADPH for cytochrome P450 enzymes).

e Analysis: Following incubation, analyze the samples using liquid chromatography-mass
spectrometry (LC-MS) to identify and quantify the parent drug and its metabolites.

o Comparison: Compare the metabolite profiles across the different species to identify any
species-specific metabolites. The key metabolites of interest are M1/3 and M5/6.[1][2][3]

Quantitative Data Summary

Table 1: Kinase Selectivity of INJ-38877605

Kinase IC50 (nM) Selectivity vs. c-Met
c-Met 4

Fms >2500 >625-fold

Other 200+ kinases - >600-fold

Data compiled from publicly available sources.[1][3][5]

Table 2: Species-Specific Renal Toxicity of JINJ-38877605
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. . Primary
] Renal Toxicity Key Metabolites o
Species Metabolizing
Observed Formed
Enzyme

Human Yes M1/3, M5/6 Aldehyde Oxidase
Rabbit Yes M1/3, M5/6 Aldehyde Oxidase
Rat No Not significant -
Dog No Not significant -

Data compiled from published preclinical and clinical studies.[1][2][3][4]
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Caption: On-target signaling pathway of JNJ-38877605.
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Caption: Species-specific off-target metabolic pathway.
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Caption: Troubleshooting workflow for in vivo toxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [JNJ-38877605 Off-Target Effects: A Technical Support
Resource]. BenchChem, [2026]. [Online PDF]. Available at:
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technical-support-resource]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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